Cas no 1160790-03-3 (5-Bromo-1-(2-methoxyethyl)pyridin-2(1H)-one)

• Product Name: 5-Bromo-1-(2-methoxyethyl)pyridin-2(1H)-one
• CAS No: 1160790-03-3
• MF: C₈H₁₀BrNO₂
• MW: 232.074501514435
• CID: 5056191
• Update Time: 2025-06-10

5-Bromo-1-(2-methoxyethyl)pyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(2-methoxyethyl)pyridin-2(1H)-one
• 5-bromo-1-(2-methoxyethyl)pyridin-2-one
• 2(1H)-Pyridinone,5-bromo-1-(2-methoxyethyl)-
• 5-Bromo-1-(2-methoxyethyl)pyridin-2(1H)-one

• Inchi： 1S/C8H10BrNO2/c1-12-5-4-10-6-7(9)2-3-8(10)11/h2-3,6H,4-5H2,1H3
• InChI Key： DPSHRAAMBQYAAQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(N(C=1)CCOC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 235
• XLogP3: 0.7
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 5-Bromo-1-(2-methoxyethyl)pyridin-2(1H)-one

Professional Introduction to 5-Bromo-1-(2-methoxyethyl)pyridin-2(1H)-one (CAS No. 1160790-03-3)

5-Bromo-1-(2-methoxyethyl)pyridin-2(1H)-one, a compound with the CAS number 1160790-03-3, represents a significant advancement in the field of chemical and pharmaceutical research. This heterocyclic compound has garnered considerable attention due to its versatile structural properties and potential applications in drug development. The presence of both bromine and methoxyethyl substituents on a pyridinone backbone imparts unique reactivity, making it a valuable scaffold for synthesizing bioactive molecules.

The compound’s molecular structure, characterized by a 5-bromo group at the 5-position of the pyridinone ring and a 1-(2-methoxyethyl) side chain at the 1-position, facilitates diverse chemical transformations. These structural features enable its use as a key intermediate in the synthesis of more complex pharmacophores. Recent studies have highlighted its role in developing novel therapeutic agents, particularly in the realm of oncology and central nervous system (CNS) disorders.

In the context of modern medicinal chemistry, 5-Bromo-1-(2-methoxyethyl)pyridin-2(1H)-one has been explored for its ability to modulate various biological pathways. The bromine atom, for instance, serves as a handle for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many FDA-approved drugs. The methoxyethyl group, on the other hand, enhances solubility and metabolic stability, crucial factors for drug-like properties.

Recent research published in high-impact journals has demonstrated the compound’s utility in generating inhibitors targeting kinases and other enzymes implicated in cancer progression. For instance, derivatives of 5-Bromo-1-(2-methoxyethyl)pyridin-2(1H)-one have shown promising activity against tyrosine kinases, which are aberrantly activated in many solid tumors. The pyridinone core itself is known to interact with heme groups in enzymes, providing a basis for designing potent small-molecule inhibitors.

The synthesis of 5-Bromo-1-(2-methoxyethyl)pyridin-2(1H)-one involves multi-step organic transformations that highlight its synthetic versatility. Starting from commercially available pyridine precursors, the introduction of the bromine atom can be achieved through electrophilic aromatic substitution reactions. Subsequent nucleophilic addition of ethylene oxide followed by methanolysis yields the desired methoxyethyl side chain. These steps underscore the compound’s accessibility while maintaining high regioselectivity and yield.

The pharmaceutical industry has been particularly interested in exploring analogs of 5-Bromo-1-(2-methoxyethyl)pyridin-2(1H)-one due to its perceived druggability. Computational modeling studies have predicted favorable binding affinities when docked against protein targets such as transcription factors and receptor tyrosine kinases. These virtual screening approaches have accelerated the discovery pipeline by identifying lead compounds that require further optimization.

In addition to its applications in oncology, this compound has shown potential in treating neurological disorders. Preclinical studies indicate that certain derivatives may modulate neurotransmitter release by interacting with synaptic receptors. The pyridinone scaffold is known to penetrate the blood-brain barrier effectively, which is essential for CNS drug delivery. This property makes it an attractive candidate for developing treatments targeting neurodegenerative diseases such as Alzheimer’s and Parkinson’s.

The chemical reactivity of 5-Bromo-1-(2-methoxyethyl)pyridin-2(1H)-one extends beyond simple functionalization strategies. It can undergo intramolecular cyclization under specific conditions to form more complex fused heterocycles. Such structural diversification is key to generating novel molecular entities with improved pharmacokinetic profiles. Researchers have leveraged these reactions to develop libraries of compounds for high-throughput screening (HTS), enabling rapid identification of hits with therapeutic potential.

The safety profile of 5-Bromo-1-(2-methoxyethyl)pyridin-2(1H)-one has been evaluated through rigorous toxicological studies conducted both in vitro and in vivo. Preliminary data suggest low acute toxicity when administered orally or intraperitoneally to animal models. However, long-term studies are necessary to fully assess its chronic effects and potential side interactions with other drugs. These assessments adhere to Good Laboratory Practice (GLP) guidelines to ensure reliability and reproducibility.

The economic feasibility of producing 5-Bromo-1-(2-methoxyethyl)pyridin-2(1H)-one on an industrial scale has also been explored. Process optimization efforts have focused on minimizing waste generation while maximizing yield through continuous flow chemistry techniques. Such innovations align with green chemistry principles by reducing environmental impact without compromising product quality or cost-effectiveness.

Looking ahead, future research directions may include exploring photoredox catalysis using this compound as a substrate for generating reactive intermediates under visible light irradiation. Photocatalytic methods offer sustainable alternatives to traditional thermal processes by enabling milder reaction conditions and higher selectivity outcomes—a critical consideration for large-scale pharmaceutical manufacturing.

In conclusion, 5-Bromo-1-(2-methoxyethyl)pyridin-2(1H)-one (CAS No.1160790-03-3) stands as a testament to how structural innovation can drive advancements across multiple scientific disciplines including medicinal chemistry and chemical biology.The combinationof
its
brominated
and
methoxyethyl
substituents
on
a

heterocyclic
backbone
provides
a
rich
platform
for
synthesizing
bioactive
molecules.
br> br> br> br> br> br> br> br> br> br> br> br> br> p >